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Compound of Interest

Compound Name: Zinc diethyldithiocarbamate

Cat. No.: B094597 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of Zinc
diethyldithiocarbamate (ZDTC) from diethylamine. The document details the reaction

pathway, experimental protocols, and key characterization data, presented in a format tailored

for professionals in research and drug development.

Introduction
Zinc diethyldithiocarbamate, an organosulfur compound, is a valuable chelating agent with

applications in various fields, including its role as a vulcanization accelerator in the rubber

industry and its potential in medicinal chemistry. The synthesis of ZDTC is typically achieved

through a two-step process. The first step involves the formation of a water-soluble

dithiocarbamate salt, sodium diethyldithiocarbamate, from the reaction of diethylamine with

carbon disulfide in the presence of a base. Subsequently, this intermediate salt is reacted with

a zinc salt, such as zinc chloride or zinc sulfate, to yield the final product, Zinc
diethyldithiocarbamate.

Reaction Pathway and Stoichiometry
The synthesis of Zinc diethyldithiocarbamate proceeds through two sequential reactions:

Step 1: Synthesis of Sodium Diethyldithiocarbamate
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Diethylamine reacts with carbon disulfide in the presence of sodium hydroxide to form sodium

diethyldithiocarbamate.

CS₂ + HN(C₂H₅)₂ + NaOH → NaS₂CN(C₂H₅)₂ + H₂O[1]

Step 2: Synthesis of Zinc Diethyldithiocarbamate

Sodium diethyldithiocarbamate then reacts with a zinc salt (e.g., zinc chloride) to produce Zinc
diethyldithiocarbamate as a precipitate.

2 NaS₂CN(C₂H₅)₂ + ZnCl₂ → Zn(S₂CN(C₂H₅)₂)₂ + 2 NaCl

An optimized molar ratio for the overall synthesis has been reported as 2:2:2:1 for

diethylamine, carbon disulfide, sodium hydroxide, and zinc chloride, respectively.[2] This

optimized ratio has been shown to produce a yield of approximately 48.5%.[2]

Experimental Protocols
The following are detailed experimental protocols for the synthesis of Zinc
diethyldithiocarbamate.

Materials and Equipment
Diethylamine

Carbon disulfide

Sodium hydroxide

Zinc chloride (or Zinc sulfate)

Ethanol

Reagent alcohol

Deionized water

Acetone
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Beakers

Stirring apparatus

Ice bath

Filtration apparatus (e.g., Büchner funnel and flask)

Vacuum desiccator

Synthesis of Sodium Diethyldithiocarbamate
In a beaker, combine 12 mL of diethylamine and 50 mL of ethanol. Mix the contents by

stirring.

To this solution, add 12 mL of carbon disulfide and continue to stir.

Prepare a saturated solution of sodium hydroxide by dissolving 9 g of NaOH in a minimal

amount of water.

Add the saturated sodium hydroxide solution to the reaction mixture and stir well.

Cool the reaction mixture in an ice bath.

White, needle-like crystals of sodium diethyldithiocarbamate will separate out upon cooling.

Filter the crystals, wash them several times with rectified spirit, and dry them in a vacuum

desiccator.[3]

Synthesis of Zinc Diethyldithiocarbamate
Dissolve 9.0 g of the synthesized sodium diethyldithiocarbamate trihydrate in 150 mL of

reagent alcohol.

In a separate beaker, dissolve 3.38 g of zinc chloride in 50 mL of reagent alcohol.

Add the sodium diethyldithiocarbamate solution dropwise to the zinc chloride solution while

constantly stirring.
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A white precipitate of Zinc diethyldithiocarbamate will form.

Separate the precipitate via filtration.

Wash the precipitate four times with ultra-high purity deionized water to remove any

unwanted salts.

Wash the precipitate twice with cold acetone to remove the water.

Dry the final product in a desiccator under vacuum.[4]

Data Presentation
The following tables summarize the key quantitative data related to the synthesis and

characterization of Zinc diethyldithiocarbamate.

Parameter Value Reference(s)

Optimized Molar Ratio

2:2:2:1

(Diethylamine:CS₂:NaOH:ZnCl

₂)

[2]

Yield 48.5% [2]

Property Value Reference(s)

Molecular Formula C₁₀H₂₀N₂S₄Zn

Molecular Weight 361.9 g/mol [5]

Appearance White crystalline solid

Melting Point 175-182 °C

Solubility

Soluble in chloroform, carbon

tetrachloride, tetrahydrofuran,

and benzene.

[6]

Mandatory Visualizations
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The following diagrams illustrate the chemical reaction pathway and the experimental workflow

for the synthesis of Zinc diethyldithiocarbamate.

Step 1: Formation of Sodium Salt

Step 2: Precipitation of ZDTC

Diethylamine
HN(C₂H₅)₂

Sodium Diethyldithiocarbamate
NaS₂CN(C₂H₅)₂

Carbon Disulfide
CS₂

Sodium Hydroxide
NaOH

Water
H₂O

Sodium Diethyldithiocarbamate
(from Step 1)

Zinc Chloride
ZnCl₂

Zinc Diethyldithiocarbamate
Zn(S₂CN(C₂H₅)₂)₂

Sodium Chloride
NaCl

Click to download full resolution via product page

Caption: Reaction pathway for the synthesis of Zinc diethyldithiocarbamate.
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Preparation of Sodium Diethyldithiocarbamate

Preparation of Zinc Diethyldithiocarbamate

Mix Diethylamine, CS₂, and Ethanol

Add Saturated NaOH Solution

Cool in Ice Bath

Filter and Wash Crystals

Dry Sodium Diethyldithiocarbamate

Dissolve Sodium Diethyldithiocarbamate in Alcohol

Dropwise Addition and Stirring

Dissolve Zinc Chloride in Alcohol

Formation of ZDTC Precipitate

Filter Precipitate

Wash with Water and Acetone

Dry Zinc Diethyldithiocarbamate

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of Zinc diethyldithiocarbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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